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Compound of Interest

Compound Name: Butyl salicylate

Cat. No.: B3022147

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the use of Butyl salicylate as a
fragrance ingredient in various formulations. This document outlines its physicochemical
properties, olfactory profile, recommended use levels, and safety considerations. Detailed
experimental protocols for quality control, stability, and safety assessment are also provided to
support formulation development and research.

Introduction to Butyl Salicylate in Fragrance
Formulations

Butyl salicylate (C11H1403) is an ester of salicylic acid and butanol, widely utilized in the
fragrance industry for its unique aromatic profile.[1][2] It imparts a sweet, floral, and slightly
medicinal-balsamic scent, often described as having nuances of orchid, clover, and
wintergreen.[3][4][5] Its versatility allows it to be used as a modifier and fixative in a variety of
fragrance compositions, particularly in floral and fougere types.[6][7] Beyond its aromatic
properties, Butyl salicylate also functions as a skin-conditioning agent and can contribute to
the overall stability of a formulation.[8][9]

Physicochemical and Olfactory Properties

A thorough understanding of Butyl salicylate's properties is crucial for its effective
incorporation into formulations.
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Table 1: Physicochemical Properties of Butyl Salicylate

Property Value References

Molecular Formula C11H1403 [2][10][11]

Molecular Weight 194.23 g/mol [11]

CAS Number 2052-14-4 [2][3][11]
Colorless to pale straw oily

Appearance o [2][3]
liquid

Boiling Point 268 °C [6][71[10]

Melting Point -5.9°C [11]

Density 1.08 g/mL at 25 °C [6][71[10]
Low solubility in water; soluble

Solubility in organic solvents like ethanol  [2]
and ether.

Refractive Index 1.508 - 1.520 @ 20°C [12][13]

Flash Point > 100 °C [12]

Table 2: Olfactory Profile and Fragrance Characteristics

Characteristic Description References
Sweet, aromatic, medicinal,

Odor Type [31141[12]

slightly fruity-wintergreen, floral

Perfumery Uses

Orchid, Clover, Trefle,
Carnation, Wallflower,

Fougere, Root-beer, Grape

[3]

Odor Life on Smelling Strip

18 hours

[3]

Relative Odor Impact

120

[3]
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Recommended Use Levels and Safety

Adherence to recommended concentration limits is essential for ensuring product safety and
regulatory compliance.

Table 3: Recommended Use Levels and Safety Information

Parameter Recommendation/Data References

Typical Usage in Perfume

0.1% - 8.0% [3]
Compounds
IFRA Recommendation Up to 0.2% in the finished (12]
(Leave-on skin contact) product
Oral LD50 (Rat) 1700 - 1836 mg/kg [12]
Not a primary irritant, but can
Dermal Irritation cause moderate irritation at [14][15][16]
100% under occlusion.
Not a sensitizer in
Skin Sensitization maximization tests on guinea [15][16]

pigs.

Considered safe for use in
Safety S cosmetics when formulated to [L41[15]
afe ummar
Y Y avoid skin irritation and

increased sun sensitivity.

Experimental Protocols

The following protocols are provided as a guide for the analysis and safety assessment of
Butyl salicylate in formulations.

Protocol for Quantification of Butyl Salicylate in a
Fragrance Formulation using Gas Chromatography-
Mass Spectrometry (GC-MS)
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Objective: To accurately determine the concentration of Butyl salicylate in a given fragrance
oil or finished product.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS)
Capillary column suitable for fragrance analysis (e.g., DB-5ms, HP-5ms)
Helium (carrier gas)

Butyl salicylate standard (=99% purity)

Solvent (e.g., Ethanol, Dichloromethane)

Volumetric flasks, pipettes, and vials

Procedure:

» Standard Preparation: Prepare a stock solution of Butyl salicylate (1000 pg/mL) in the
chosen solvent. Prepare a series of calibration standards by serial dilution of the stock
solution (e.g., 1, 5, 10, 25, 50, 100 pg/mL).

Sample Preparation: Accurately weigh a known amount of the fragrance formulation and
dissolve it in a known volume of the solvent. The dilution factor should be chosen to ensure
the final concentration of Butyl salicylate falls within the calibration range.

GC-MS Analysis:

o Set the GC-MS parameters (e.g., injector temperature, oven temperature program, carrier
gas flow rate, MS scan range).

o Inject a fixed volume (e.g., 1 yL) of each calibration standard and the prepared sample.

o Acquire the data in full scan mode to confirm the identity of Butyl salicylate by its mass
spectrum and retention time. Use Selective lon Monitoring (SIM) mode for quantification,
monitoring characteristic ions of Butyl salicylate.
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o Data Analysis:

o Construct a calibration curve by plotting the peak area of Butyl salicylate against the
concentration for the calibration standards.

o Determine the concentration of Butyl salicylate in the sample by interpolating its peak
area on the calibration curve.

o Calculate the final concentration in the original formulation, accounting for the dilution
factor.

Preparation .
P Data Processing

Analysi
Prepare Formulation TaysIS
Sample > Construct Quantify Butyl
GC-MS Injection = Calibration Curve Salicylate
and Data Acquisition
A
Prepare Butyl Salicylate
Standards

Y

Click to download full resolution via product page

GC-MS workflow for Butyl salicylate quantification.

Protocol for Dermal Irritation Assessment using a
Human Repeat Insult Patch Test (HRIPT)

Objective: To evaluate the potential of a formulation containing Butyl salicylate to cause skin
irritation and sensitization in human subjects. This protocol should be conducted by a qualified
clinical research organization (CRO) following ethical guidelines.

Materials:

o Test formulation containing Butyl salicylate at the intended use concentration.
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e Occlusive or semi-occlusive patches.

» Control patches (negative control: empty patch; positive control: a known mild irritant).
o A panel of human volunteers (typically 50-100) with no known skin conditions.
Procedure:

e Induction Phase (3 weeks):

o Apply the test formulation to a designated skin site (e.g., upper back) of each volunteer
using an occlusive patch.

o The patch remains in place for 24-48 hours.

o After patch removal, the site is graded for any signs of irritation (erythema, edema) by a
trained assessor.

o This procedure is repeated nine times over a three-week period.
» Rest Phase (2 weeks):

o No patches are applied during this period to allow for the development of any delayed
hypersensitivity.

e Challenge Phase (1 week):

o Apply a new patch with the test formulation to a previously untreated skin site on each
volunteer.

o The patch is removed after 24-48 hours, and the site is graded for irritation at specified
time points (e.g., immediately after removal, 24 hours, and 48 hours post-removal).

e Data Analysis:

o Record and analyze the irritation scores for each subject at each time point.
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o The incidence and severity of skin reactions are evaluated to determine the irritation and
sensitization potential of the formulation.

Induction Phase
(3 Weeks, 9 Applications)

l

Rest Phase
(2 Weeks)

'

Challenge Phase
(1 Application)

'

Skin Reaction
Evaluation

Click to download full resolution via product page

Human Repeat Insult Patch Test (HRIPT) protocol.

Protocol for Accelerated Stability Testing of a Fragrance
Formulation

Objective: To assess the physical and chemical stability of a formulation containing Butyl
salicylate under accelerated conditions to predict its shelf life.[17][18]

Materials:

¢ Environmental chambers capable of maintaining controlled temperature and humidity.
o Packaging identical to the final product.

 Instrumentation for analysis (e.g., GC-MS, pH meter, viscometer).

Procedure:
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o Sample Preparation: Prepare multiple samples of the final formulation in its intended
packaging.

o Storage Conditions: Place the samples in environmental chambers under various conditions.
Common accelerated conditions include:

40°C +2°C/75% RH + 5% RH

[e]

50°C £ 2°C

o

[¢]

Freeze-thaw cycles (e.g., -10°C for 24 hours followed by 25°C for 24 hours, repeated for 3
cycles).[17]

[¢]

UV light exposure to assess photostability.[19]

o Time Points: Evaluate the samples at predetermined time points (e.g., 0, 1, 2, and 3
months).

o Evaluation Parameters: At each time point, assess the following:

o Physical Properties: Color, clarity, odor, viscosity, and phase separation.

o Chemical Properties: pH of the formulation and concentration of Butyl salicylate (using
GC-MS as per Protocol 4.1).

o Packaging Integrity: Check for any interaction between the product and the packaging.

o Data Analysis:

o Compare the results at each time point to the initial (time 0) data.

o Significant changes in any of the parameters may indicate instability. The data is used to
predict the shelf life of the product under normal storage conditions.
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Accelerated stability testing workflow.

Biological Activity and Signaling

While primarily used for its scent, Butyl salicylate and related salicylates are known to
possess biological activities. Research indicates potential anti-inflammatory and antimicrobial
properties, similar to salicylic acid.[1][8] The perception of its aroma involves the interaction
with olfactory receptors in the nose, which triggers a signaling cascade leading to the sense of

smell.[1]
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Simplified olfactory signaling pathway.
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Conclusion

Butyl salicylate is a valuable and versatile fragrance ingredient with a well-characterized
safety and olfactory profile. The application notes and protocols provided herein offer a
framework for its effective and safe use in the development of a wide range of consumer and
therapeutic products. Adherence to good laboratory practices and regulatory guidelines is
paramount for successful formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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